Cas no 1893646-03-1 (2-(1-aminopropan-2-yl)-5-fluoro-N,N-dimethylaniline)

• Product Name: 2-(1-aminopropan-2-yl)-5-fluoro-N,N-dimethylaniline
• CAS No: 1893646-03-1
• MF: C₁₁H₁₇FN₂
• MW: 196.264486074448
• CID: 5977494
• PubChem ID: 115113232
• Update Time: 2025-05-20

2-(1-aminopropan-2-yl)-5-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminopropan-2-yl)-5-fluoro-N,N-dimethylaniline
• 1893646-03-1
• EN300-1758409

• Inchi： 1S/C11H17FN2/c1-8(7-13)10-5-4-9(12)6-11(10)14(2)3/h4-6,8H,7,13H2,1-3H3
• InChI Key： YIYSGRKRTZSAMI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)C(C)CN

Computed Properties

• Exact Mass: 196.13757671g/mol
• Monoisotopic Mass: 196.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(1-aminopropan-2-yl)-5-fluoro-N,N-dimethylaniline

Introduction to 2-(1-aminopropan-2-yl)-5-fluoro-N,N-dimethylaniline (CAS No. 1893646-03-1)

2-(1-aminopropan-2-yl)-5-fluoro-N,N-dimethylaniline (CAS No. 1893646-03-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(1-aminopropan-2-yl)-5-fluoro-N,N-dimethylaniline consists of a substituted aniline core with a fluorine atom at the 5-position and a secondary amine group attached to a propyl chain. The presence of these functional groups imparts distinct chemical and biological properties, making it an attractive candidate for various research endeavors.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance the pharmacokinetic properties of lead molecules. The fluorine atom in 2-(1-aminopropan-2-yl)-5-fluoro-N,N-dimethylaniline can significantly influence the compound's metabolic stability, lipophilicity, and binding affinity to target proteins. These attributes are crucial for optimizing drug candidates for clinical development.

In the context of medicinal chemistry, 2-(1-aminopropan-2-yl)-5-fluoro-N,N-dimethylaniline has been explored as a scaffold for the design of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) active compounds. SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The ability to fine-tune the chemical structure of this compound allows researchers to develop more potent and selective therapeutic agents with fewer side effects.

Beyond its potential as a drug candidate, 2-(1-aminopropan-2-yl)-5-fluoro-N,N-dimethylaniline serves as a valuable intermediate in synthetic pathways. Its reactivity and functional group compatibility make it suitable for various chemical transformations, including coupling reactions, acylation, and alkylation. These synthetic routes enable the preparation of complex molecules with diverse biological activities, contributing to the advancement of organic synthesis and drug discovery.

The synthesis of 2-(1-aminopropan-2-yl)-5-fluoro-N,N-dimethylaniline typically involves multi-step procedures that require precise control over reaction conditions and purification techniques. Recent advancements in catalytic methods and green chemistry have led to more efficient and environmentally friendly synthetic strategies. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the aniline core with high yields and selectivity.

In addition to its synthetic utility, 2-(1-aminopropan-2-yl)-5-fluoro-N,N-dimethylaniline has been investigated for its biological activity against various targets. In vitro studies have demonstrated its ability to modulate enzymes involved in neurotransmitter metabolism, such as monoamine oxidase (MAO). This property makes it a promising lead compound for developing new treatments for neurodegenerative diseases and mood disorders.

The safety profile of 2-(1-aminopropan-2-yl)-5-fluoro-N,N-dimethylaniline is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low cytotoxicity and good metabolic stability, which are essential characteristics for advancing it through preclinical and clinical stages of drug development.

In conclusion, 2-(1-aminopropan-2-yl)-5-fluoro-N,N-dimethylaniline (CAS No. 1893646-03-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential biological activity and synthetic versatility, make it an exciting area of ongoing investigation. As research continues to uncover new insights into its properties and applications, this compound is likely to play a significant role in the development of innovative therapeutic solutions.